N-(8-chloro-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-2,5-dimethoxybenzenesulfonamide

• IUPAC Name: N-(3-chloro-6-oxo-5H-benzo[b][1,4]benzoxazepin-8-yl)-2,5-dimethoxybenzenesulfonamide
• InChI: InChI=1S/C21H17ClN2O6S/c1-28-14-5-8-19(29-2)20(11-14)31(26,27)24-13-4-7-17-15(10-13)21(25)23-16-9-12(22)3-6-18(16)30-17/h3-11,24H,1-2H3,(H,23,25)
• InChI Key: ILSPLEZUACIBMJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)S(=O)(=O)NC2=CC3=C(C=C2)OC4=C(C=C(C=C4)Cl)NC3=O
• Molecular Formula: C21H17ClN2O6S
• Molecular Weight: 460.9 g/mol

Description

“N-(8-Chloro-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-2,5-dimethoxybenzenesulfonamide” is a chemical compound. The molecular formula is C20H12ClIN2O3.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include parameters such as melting point, boiling point, density, etc. For this compound, the average mass is 490.678 Da and the monoisotopic mass is 489.958099 Da.

Scientific Research Applications

Neuropharmacology

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Organic Light-Emitting Diodes (OLEDs)

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Neuroleptics Development

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Mechanism of Action

Target of Action

The primary target of the compound N-(8-chloro-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-2,5-dimethoxybenzenesulfonamide is the Dopamine D2 receptor . This receptor plays a crucial role in the central nervous system and is involved in several neurological and psychiatric conditions.

Mode of Action

N-(8-chloro-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-2,5-dimethoxybenzenesulfonamide interacts with its target, the Dopamine D2 receptor, by acting as a selective inhibitor . This interaction results in the modulation of the receptor’s activity, which can lead to changes in neurotransmission and neuronal activity.

Biochemical Pathways

The compound’s action on the Dopamine D2 receptor affects the dopaminergic pathways in the brain . These pathways are involved in a variety of functions, including motor control, reward, and cognition. The downstream effects of this interaction can influence these functions and contribute to the compound’s therapeutic effects.

Result of Action

The molecular and cellular effects of N-(8-chloro-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-2,5-dimethoxybenzenesulfonamide’s action include changes in neuronal activity and neurotransmission due to its interaction with the Dopamine D2 receptor . These changes can potentially alleviate symptoms of disorders related to this receptor, such as Tourette’s syndrome, bipolar disorder, hyperprolactinemia, tardive dyskinesia, Huntington’s chorea, psychosis, depression, or schizophrenia .